1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine

• IUPAC Name: [4-(2,3-dihydro-1,4-benzodioxine-6-carbonyl)-2,5-dimethylpiperazin-1-yl]-(2,3-dihydro-1,4-benzodioxin-6-yl)methanone
• InChI: InChI=1S/C24H26N2O6/c1-15-13-26(24(28)18-4-6-20-22(12-18)32-10-8-30-20)16(2)14-25(15)23(27)17-3-5-19-21(11-17)31-9-7-29-19/h3-6,11-12,15-16H,7-10,13-14H2,1-2H3
• InChI Key: ZMXWDHVUZDHASS-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(C(CN1C(=O)C2=CC3=C(C=C2)OCCO3)C)C(=O)C4=CC5=C(C=C4)OCCO5
• Molecular Formula: C24H26N2O6
• Molecular Weight: 438.5 g/mol

Description

1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine, also known as BDP, is a chemical compound that has gained significant attention in scientific research. BDP is a heterocyclic organic compound that contains two benzodioxin rings and a piperazine ring. It has a molecular formula of C24H28N2O6 and a molecular weight of 448.49 g/mol. BDP has been synthesized using various methods, and its potential applications in scientific research have been explored extensively.

Mechanism of Action

The mechanism of action of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine is not fully understood, but it is believed to involve the formation of a complex with the target molecule. In the case of metal ions, 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine forms a complex with the metal ion, leading to a change in its fluorescence properties. In the case of NO, 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine reacts with NO to form a fluorescent product.
Biochemical and Physiological Effects
1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has been shown to have low toxicity and is not mutagenic or carcinogenic. In vitro studies have shown that 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine can inhibit the growth of cancer cells and has potential as an anticancer agent. 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has also been shown to have antioxidant properties and can protect against oxidative stress-induced cell damage.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine is its high sensitivity and selectivity for metal ions and NO. It is also easy to synthesize and has a high purity. However, 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has limitations in terms of its stability and photobleaching properties, which can affect its use as a fluorescent probe.

Future Directions

The potential applications of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine in scientific research are vast, and there are several future directions that can be explored. One area of interest is the development of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine-based fluorescent probes for the detection of other molecules in biological systems. Another direction is the synthesis of novel 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine derivatives with enhanced properties for use in drug delivery, catalysis, and optoelectronics. Additionally, the use of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine in the development of new materials with potential applications in various fields is an exciting area of research.

Synthesis Methods

1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine can be synthesized using a variety of methods, including the reaction of 2,3-dihydro-1,4-benzodioxin-6-carboxylic acid with 2,5-dimethylpiperazine in the presence of a coupling agent such as DCC (dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl) carbodiimide). The reaction takes place under mild conditions and yields 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine as a white solid with a high purity.

Scientific Research Applications

1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has been the subject of numerous scientific studies due to its potential applications in various fields. One of the most significant applications of 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine is its use as a fluorescent probe for the detection of metal ions such as Cu2+, Fe3+, and Hg2+. 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has also been used as a fluorescent sensor for the detection of nitric oxide (NO) in biological systems. Additionally, 1,4-bis(2,3-dihydro-1,4-benzodioxin-6-ylcarbonyl)-2,5-dimethylpiperazine has been used in the synthesis of novel materials with potential applications in drug delivery, catalysis, and optoelectronics.